Dibenzo-p-dioxins

Dibenzo-p-dioxins (DBDs) are a group of polycyclic aromatic hydrocarbons (PAHs) known for their environmental and health hazards. These compounds are not intentionally produced but can be formed as by-products during certain industrial processes, including the production of chlorine and waste incineration. DBDs are considered some of the most potent environmental toxins, exerting significant endocrine-disrupting effects at extremely low concentrations. They have been classified by various governmental agencies as persistent organic pollutants (POPs) due to their persistence in the environment and bioaccumulation potential. Exposure to these compounds can lead to a variety of health issues, including reproductive disorders, immune system suppression, and carcinogenic effects. Efforts to mitigate their presence include stringent regulations on industrial emissions and waste management practices aimed at reducing environmental contamination.

Chemical Name	CAS	MF
Dibenzo[b,e][1,4]dioxin,1,6-dibromo-	91371-14-1	C₁₂H₆Br₂O₂
1,2,3,4,6,8-Hexachlorodibenzo-p-dioxin	58200-67-2	C₁₂H₂Cl₆O₂
2-Bromo-7-nitrodibenzob,e1,4dioxine	100125-06-2	C₁₂H₆BrNO₄
1,2,4,8,9-PENTACHLORODIBENZODIOXIN	82291-38-1	C₁₂H₃Cl₅O₂
2-bromo-1,3,4,6,7,8-hexachlorooxanthrene	136471-78-8	C₁₂HBrCl₆O₂
2,3-dibromo-1,7,8-trichlorooxanthrene	134974-37-1	C₁₂H₃Br₂Cl₃O₂
1-bromo-3-chlorooxanthrene	136471-67-5	C₁₂H₆BrClO₂
5H-22,26-Epoxy-1,24:12,15-dietheno-6,10-metheno-16H-pyrido[2',3':17,18][1,10]dioxacycloeicosino[2,3,4-ij]isoquinolin-20-ol, 16a,17,18,19-tetrahydro-9,21-dimethoxy-17-methyl-, (16aS)- (9CI)	109269-69-4	C₃₅H₃₀N₂O₆
1-bromo-3,8-dichlorooxanthrene	122418-73-9	C₁₂H₅BrCl₂O₂
2,3-dichloro-7,8-difluorooxanthrene	50585-42-7	C₁₂H₄Cl₂F₂O₂

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